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Introduction

In the realm of clinical chemistry, the pursuit of accurate and precise quantification of
endogenous metabolites is paramount for the diagnosis and monitoring of metabolic disorders.
Adipic acid-d10, a stable isotope-labeled internal standard, serves as a critical tool in mass
spectrometry-based assays, particularly for the analysis of organic acids. Its chemical
properties, being nearly identical to its unlabeled counterpart, adipic acid, allow it to mimic the
analyte's behavior during sample preparation and analysis. This mimicry corrects for variations
in extraction efficiency, matrix effects, and instrument response, thereby ensuring reliable and
reproducible results.

These application notes provide a comprehensive overview of the utility of Adipic acid-d10 in
clinical chemistry, with a focus on the diagnosis of organic acidurias through Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). Detailed protocols for sample preparation and analysis are
provided to guide researchers in the implementation of robust and accurate quantitative
methods.

Principle of Stable Isotope Dilution Mass
Spectrometry
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The cornerstone of utilizing Adipic acid-d10 is the stable isotope dilution (SID) technique. A
known amount of the deuterated internal standard is added to a biological sample at the initial
stage of sample preparation. The internal standard and the endogenous analyte are then
extracted and analyzed together. By measuring the ratio of the mass spectrometer's response
of the analyte to the internal standard, the concentration of the endogenous analyte can be
accurately determined, irrespective of sample loss during preparation or fluctuations in
instrument performance.

Key Applications in Clinical Chemistry

The primary application of Adipic acid-d10 in clinical chemistry is as an internal standard for
the quantitative analysis of organic acids in biological matrices such as urine and plasma. This
is particularly crucial for:

o Newborn Screening: Detecting inborn errors of metabolism, specifically organic acidurias,
which are a group of genetic disorders characterized by the accumulation of specific organic
acids.[1][2] Early detection and intervention are critical to prevent severe neurological
damage or death.

¢ Diagnosis and Monitoring of Organic Acidurias: For patients suspected of having or
diagnosed with an organic aciduria, quantitative analysis of specific organic acids is essential
for confirming the diagnosis, monitoring the effectiveness of treatment, and managing the
disease.

o Metabolic Profiling: In research settings, Adipic acid-d10 can be part of a panel of internal
standards for broader metabolic profiling studies to investigate metabolic pathways and
identify potential biomarkers for various diseases.

Data Presentation

The following tables provide representative quantitative data for the validation of an analytical
method using Adipic acid-d10 as an internal standard for the quantification of adipic acid and
other relevant organic acids in urine.

Table 1: Calibration Curve Parameters for Adipic Acid in Urine
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Parameter Value

Linear Range 0.5 - 200 pmol/L

Correlation Coefficient (r?) >0.995

Internal Standard Adipic acid-d10 (constant concentration)
Matrix Charcoal-stripped human urine

Table 2: Precision and Accuracy for the Quantification of Adipic Acid in Urine

) ] Intra-day Inter-day

Quality Concentration o o

Precision Precision Accuracy (%)
Control Level (nmoliL)

(%CV) (%CV)
Low 2.5 <10% < 15% 90 - 110%
Medium 50 <5% <10% 95 - 105%
High 150 <5% <10% 95 - 105%

Table 3: Recovery of Adipic Acid from Urine Samples

Spiked Concentration

Analyte Mean Recovery (%)
(umol/L)

Adipic Acid 10 98.5

Adipic Acid 100 101.2

Experimental Protocols

The following are detailed protocols for the quantitative analysis of organic acids in urine using
Adipic acid-d10 as an internal standard, employing both GC-MS and LC-MS/MS techniques.

Protocol 1: Quantitative Analysis of Urinary Organic
Acids by GC-MS
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This protocol is designed for the broad screening and quantification of organic acids in urine, a
common application in newborn screening and the diagnosis of organic acidurias.

Materials:

Urine samples

e Adipic acid-d10 internal standard working solution (e.g., 1 mg/mL in methanol)

» Urease solution

e Sodium chloride

o Ethyl acetate

o N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

e Pyridine

e Centrifuge

¢ GC-MS system

Procedure:

e Sample Preparation:
1. To 1 mL of urine, add 10 pL of the Adipic acid-d10 internal standard working solution.
2. Add 100 pL of urease solution and incubate at 37°C for 15 minutes to break down urea.
3. Acidify the sample to a pH of approximately 1-2 with hydrochloric acid.
4. Saturate the sample with sodium chloride.

e Liquid-Liquid Extraction:

1. Add 3 mL of ethyl acetate to the sample.
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2. Vortex vigorously for 2 minutes.
3. Centrifuge at 3000 x g for 5 minutes.
4. Carefully transfer the upper organic layer to a clean tube.

5. Repeat the extraction process twice more and combine the organic layers.

Derivatization:

1. Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen at
40°C.

2. To the dried residue, add 50 pL of pyridine and 100 uL of BSTFA with 1% TMCS.

3. Cap the vial tightly and incubate at 60°C for 30 minutes to form trimethylsilyl (TMS)
derivatives.

GC-MS Analysis:

1. Inject 1 pL of the derivatized sample into the GC-MS system.

2. GC Conditions (Typical):
= Column: 30 m x 0.25 mm ID, 0.25 um film thickness (e.g., DB-5ms)
» Inlet Temperature: 250°C

= Oven Program: Initial temperature of 70°C, hold for 2 minutes, ramp to 300°C at
10°C/min, hold for 5 minutes.

» Carrier Gas: Helium at a constant flow rate of 1 mL/min.
3. MS Conditions (Typical):
= |onization Mode: Electron lonization (EI) at 70 eV

= Scan Mode: Full scan (m/z 50-650) for qualitative analysis and Selected lon Monitoring
(SIM) for quantitative analysis.
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= Monitored lons (for Adipic Acid): Specific m/z values for the TMS derivative of adipic
acid and Adipic acid-d10.

Protocol 2: Quantitative Analysis of Urinary Organic
Acids by LC-MS/MS

This protocol offers a more targeted and often faster analysis for specific organic acids.
Materials:
o Urine samples
e Adipic acid-d10 internal standard working solution (e.g., 1 pg/mL in methanol)
o Acetonitrile (ACN), LC-MS grade
e Methanol (MeOH), LC-MS grade
e Formic acid, LC-MS grade
e Water, LC-MS grade
e Centrifuge
e LC-MS/MS system
Procedure:
o Sample Preparation (Dilute-and-Shoot):
1. To 50 pL of urine, add 10 pL of the Adipic acid-d10 internal standard working solution.
2. Add 440 pL of a solution of 90:10 acetonitrile:water with 0.1% formic acid.
3. Vortex for 30 seconds.
4. Centrifuge at 13,000 x g for 10 minutes at 4°C to pellet any precipitates.

5. Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e LC-MS/MS Analysis:

1. LC Conditions (Typical):
» Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 um)
» Mobile Phase A: Water with 0.1% formic acid
= Mobile Phase B: Acetonitrile with 0.1% formic acid
» Gradient: A suitable gradient to separate the organic acids of interest.
» Flow Rate: 0.3 mL/min
» Column Temperature: 40°C

2. MS/MS Conditions (Typical):
= |onization Mode: Electrospray lonization (ESI), negative mode
» Detection Mode: Multiple Reaction Monitoring (MRM)

» MRM Transitions: Specific precursor-to-product ion transitions for each target organic
acid and Adipic acid-d10.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of organic acids
using Adipic acid-d10 as an internal standard.
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Caption: GC-MS workflow for urinary organic acid analysis.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b128205?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Urine Sample

Spike with
Adipic acid-d10

Dilution & Protein
Precipitation

Centrifugation

LC-MS/MS Analysis

Data Processing
(Quantification)

Results

Click to download full resolution via product page

Caption: LC-MS/MS workflow for urinary organic acid analysis.

Conclusion

Adipic acid-d10 is an indispensable tool in modern clinical chemistry, enabling the accurate
and precise quantification of organic acids for the diagnosis and management of metabolic
disorders. The stable isotope dilution methods, utilizing either GC-MS or LC-MS/MS, provide
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the reliability required for clinical decision-making. The protocols and data presented herein
serve as a guide for researchers and clinicians to develop and implement robust analytical
methods for the betterment of patient care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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